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Compound of Interest

Compound Name: Butofilolol

Cat. No.: B107662 Get Quote

Essential Safety and Handling Guide for
Butorphanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of Butorphanol,

a potent opioid analgesic. Adherence to these procedures is critical to mitigate risks and ensure

a safe laboratory environment. It is presumed that the user intended to search for

"Butorphanol" rather than "Butofilolol," as the latter does not correspond to a known chemical

entity.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

Butorphanol to minimize exposure. The required PPE varies depending on the nature of the

work being conducted.[1][2][3]
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

(weighing,

preparing

solutions)

Safety glasses

with side shields

or goggles.[1]

Chemical-

resistant gloves

(e.g., nitrile).

Consider double

gloving.[1]

Laboratory coat.

[1][2]

Not generally

required if

handled in a

well-ventilated

area or a

chemical fume

hood.[1]

Bulk Handling or

Potential for

Aerosol

Generation

Chemical

goggles and a

face shield.[1][2]

Chemical-

resistant gloves.

Consider double

gloving.[1]

Impermeable

gown or

laboratory coat.

Additional

garments like

sleevelets or

aprons may be

necessary.[1][2]

A NIOSH-

approved

respirator with

appropriate

cartridges should

be worn.[1]

Spill Cleanup

Chemical

goggles and a

face shield.[1]

Heavy-duty,

chemical-

resistant gloves.

[1]

Impermeable

gown or apron

over a laboratory

coat.[1]

A NIOSH-

approved air-

purifying

respirator or a

supplied-air

respirator,

depending on

spill size.[4]

Safety and Handling Protocols
Engineering Controls:

When handling Butorphanol, especially in powder form, it is crucial to use engineering controls

to minimize inhalation exposure.[2] Operations should be conducted in a designated area with

restricted access.
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Ventilation: Use a certified chemical fume hood, a ventilated balance enclosure, or a similar

containment system for all weighing and solution preparation activities.[2]

Isolation: For larger scale operations, closed systems should be utilized to prevent the

release of the substance into the work environment.[1]

Safe Handling Practices:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1][5]

Aerosol Prevention: Avoid procedures that may generate dust or aerosols.

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday.[1][6]

No Personal Items: Do not eat, drink, or smoke in areas where Butorphanol is handled.[1][5]

Labeling: Ensure all containers of Butorphanol are clearly and accurately labeled.

Quantitative Toxicity and Exposure Data
The following tables summarize available quantitative data regarding the toxicity of

Butorphanol. It is important to note that a universally recognized Occupational Exposure Limit

(OEL) has not been established. The provided OELs are from specific sources and should be

considered as guidance.

Acute Toxicity Data (Butorphanol Tartrate)[6][7]

Route Species LD50

Oral Mouse 395 mg/kg

Oral Rat 315 mg/kg

Subcutaneous Mouse 299 mg/kg

Subcutaneous Rat 425 mg/kg

Occupational Exposure Limits (OELs) for Butorphanol Tartrate
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Organization/Source Value Notes

Internal (Merck)[8] 3 µg/m³
8-hour Time-Weighted Average

(TWA)

Internal (Merck)[8] 25 µg/m³
Short-Term Exposure Limit

(STEL)

Latvia OEL[5] 5 mg/m³ Time-Weighted Average (TWA)

Operational Plans
Spill Response Protocol:

In the event of a Butorphanol spill, immediate and appropriate action is necessary to contain

the spill and prevent exposure.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated, if safe to do so.

PPE: Don the appropriate PPE for spill cleanup as detailed in the table above.[5]

Containment: For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand). For

solid spills, carefully sweep or vacuum with a HEPA-filtered vacuum. Do not create dust.

Collection: Collect the spilled material and absorbent into a sealed, labeled container for

disposal.[5]

Decontamination: Clean the spill area thoroughly with an appropriate deactivating solution,

followed by soap and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional and local regulations.

Emergency Procedures:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[2]

Disposal Plan
All Butorphanol waste, including unused material, contaminated PPE, and spill cleanup debris,

must be handled as hazardous waste.

Collection: Collect all waste in clearly labeled, sealed containers.

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Dispose of waste through a licensed hazardous waste disposal company, in

accordance with all federal, state, and local regulations.[1][4] Do not dispose of Butorphanol

down the drain or in the regular trash.[4]

Visual Workflow for Safe Handling of Butorphanol
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Butorphanol Handling and Safety Workflow

Preparation

Handling

Cleanup and Disposal

Emergency Response

Review SDS and Protocols

Don Appropriate PPE
(Gloves, Gown, Eye Protection)

Prepare Engineering Controls
(Fume Hood, Ventilated Enclosure)

Weighing and Solution Preparation

Conduct Experiment

Decontaminate Work Surfaces

Doff PPE Correctly

Dispose of Waste in Labeled
Hazardous Waste Container

Wash Hands Thoroughly

Spill or Exposure Occurs

Follow Spill Response Protocol

Spill

Follow First Aid Procedures

Exposure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Butorphanol, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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